Cas no 1261687-22-2 (2-Amino-3-(difluoromethyl)naphthalene)

• Product Name: 2-Amino-3-(difluoromethyl)naphthalene
• CAS No: 1261687-22-2
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 4935866
• Update Time: 2025-06-20

2-Amino-3-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)naphthalene

• Inchi： 1S/C11H9F2N/c12-11(13)9-5-7-3-1-2-4-8(7)6-10(9)14/h1-6,11H,14H2
• InChI Key： BNSYJTWLZJCIQS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC2C=CC=CC=2C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 2-Amino-3-(difluoromethyl)naphthalene

Professional Introduction to 2-Amino-3-(difluoromethyl)naphthalene (CAS No. 1261687-22-2)

2-Amino-3-(difluoromethyl)naphthalene, with the chemical formula C₁₀H₇F₂N, is a significant compound in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by a naphthalene core substituted with an amino group at the 2-position and a difluoromethyl group at the 3-position, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts remarkable reactivity, making it a versatile building block for drug discovery and material science applications. The presence of both electron-donating and electron-withdrawing groups facilitates diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalization.

In recent years, 2-Amino-3-(difluoromethyl)naphthalene has garnered attention for its potential in developing novel therapeutic agents. Its derivatives have been explored in the synthesis of kinase inhibitors, antiviral compounds, and anti-inflammatory drugs. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, making it a preferred moiety in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of next-generation agrochemicals. Researchers have leveraged its structural framework to create potent herbicides and pesticides with improved environmental profiles. The incorporation of fluorine atoms not only enhances the efficacy of these compounds but also reduces their toxicity to non-target organisms, aligning with global sustainability goals.

The synthesis of 2-Amino-3-(difluoromethyl)naphthalene typically involves multi-step organic reactions, often starting from commercially available naphthalene derivatives. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Recent advancements in flow chemistry have further streamlined its production, enabling scalable and sustainable manufacturing processes.

In academic research, this compound has been utilized as a scaffold for exploring new chemical reactions and methodologies. Its reactivity profile has inspired innovative approaches in synthetic organic chemistry, contributing to the broader understanding of molecular transformations. Collaborative studies between academia and industry have highlighted its potential as a key intermediate in drug discovery pipelines.

The pharmacological significance of derivatives of 2-Amino-3-(difluoromethyl)naphthalene extends beyond traditional small-molecule drugs. It has been incorporated into biologics and peptide-based therapies, where its structural rigidity provides stability and enhances bioavailability. This adaptability underscores its importance as a versatile tool in modern pharmaceutical research.

The agrochemical sector has also benefited from the use of this compound. Its derivatives exhibit strong activity against resistant weed species while maintaining low environmental impact. This balance between efficacy and safety is crucial for sustainable agriculture, as it reduces the reliance on highly toxic chemicals without compromising crop protection.

The future prospects for 2-Amino-3-(difluoromethyl)naphthalene are promising, with ongoing research focusing on expanding its applications in medicinal chemistry and material science. Innovations in computational chemistry are aiding researchers in predicting novel derivatives with enhanced properties, accelerating the discovery process.

The compound's role in green chemistry initiatives cannot be overstated. By enabling the synthesis of environmentally friendly agrochemicals and therapeutics, it supports global efforts to reduce chemical waste and promote sustainable practices. Its versatility ensures that it remains a cornerstone in both academic and industrial research endeavors.

In conclusion, 2-Amino-3-(difluoromethyl)naphthalene (CAS No. 1261687-22-2) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for drug development, agrochemical innovation, and synthetic chemistry research. As scientific understanding evolves, its applications are expected to grow even further, solidifying its position as a critical component in modern chemical research.